![molecular formula C15H13FN2O3 B4624607 N-(4-fluoro-3-nitrophenyl)-2-(4-methylphenyl)acetamide](/img/structure/B4624607.png)
N-(4-fluoro-3-nitrophenyl)-2-(4-methylphenyl)acetamide
Overview
Description
N-(4-fluoro-3-nitrophenyl)-2-(4-methylphenyl)acetamide, also known as FNPA, is a chemical compound that has been synthesized and extensively studied for its potential applications in scientific research. FNPA is a member of the amide class of compounds and has shown significant promise in various fields of research due to its unique properties.
Scientific Research Applications
Scientific Research Applications of Related Compounds
Photocatalytic Degradation
Research into photocatalytic degradation of pharmaceuticals indicates potential environmental applications for related compounds. For instance, studies on the photocatalytic degradation of paracetamol (acetaminophen) using TiO2 nanoparticles under UV light show effective mineralization, suggesting that compounds like "N-(4-fluoro-3-nitrophenyl)-2-(4-methylphenyl)acetamide" could be explored for environmental remediation purposes, particularly in degrading pollutants or as part of waste treatment processes (Jallouli et al., 2017).
Drug Metabolism and Toxicity
Research on the metabolism and potential toxicity of drugs can provide insights into how related compounds are processed in biological systems. Studies on flutamide, a nonsteroidal antiandrogen, and its metabolites in human liver microsomes highlight the importance of understanding the metabolic pathways and potential toxic metabolites for pharmaceutical applications. These insights can guide the development of safer drugs and the assessment of environmental impact (Goda et al., 2006).
Synthesis and Characterization
The synthesis and characterization of chemical compounds are crucial for developing new materials and pharmaceuticals. Research into the synthesis of similar compounds, such as N-(3-amino-4-methoxyphenyl)acetamide, through green synthesis methods using Pd/C catalysts, showcases the ongoing efforts to develop more sustainable and efficient chemical synthesis processes. Such research can inform the synthesis of "this compound" and similar compounds for various applications (Zhang Qun-feng, 2008).
Optical Properties and Applications
Studies on the optical properties of chemical compounds can lead to applications in sensing, imaging, and materials science. For example, the characterization of catecholamines derivatized with 4-fluoro-7-nitro-2,1,3-benzoxadiazole highlights the potential of fluorescent derivatization for analyzing biological compounds, suggesting that related chemical structures could be explored for developing new diagnostic tools and sensors (Zhu et al., 2003).
properties
IUPAC Name |
N-(4-fluoro-3-nitrophenyl)-2-(4-methylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FN2O3/c1-10-2-4-11(5-3-10)8-15(19)17-12-6-7-13(16)14(9-12)18(20)21/h2-7,9H,8H2,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYOJGNCPKVKIJH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CC(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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